Cas no 1049293-50-6 (N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide)

• Product Name: N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide
• CAS No: 1049293-50-6
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 6124481
• PubChem ID: 44051586
• Update Time: 2025-06-13

N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide
• VU0633091-1
• F5067-0187
• AKOS024494537
• N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylphenyl)sulfonylpiperidine-3-carboxamide
• 1049293-50-6
• N-(3-methylisoxazol-5-yl)-1-tosylpiperidine-3-carboxamide

• Inchi： 1S/C17H21N3O4S/c1-12-5-7-15(8-6-12)25(22,23)20-9-3-4-14(11-20)17(21)18-16-10-13(2)19-24-16/h5-8,10,14H,3-4,9,11H2,1-2H3,(H,18,21)
• InChI Key： SJZIXUGTNXIDNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCC(C(NC2=CC(C)=NO2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide

Introduction to N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide (CAS No. 1049293-50-6)

N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1049293-50-6, represents a novel class of molecules with potential applications in the treatment of various neurological and inflammatory disorders. The unique structural features of this compound, particularly its piperidine core and oxazole moiety, contribute to its distinctive pharmacological properties.

The< strong>N-(3-methyl-1,2-oxazol-5-yl) moiety is a key structural component that imparts specific binding interactions with biological targets. This part of the molecule is derived from oxazole, a heterocyclic compound known for its stability and biological activity. The presence of the< strong>4-methylbenzenesulfonyl group enhances the compound's solubility and bioavailability, making it more suitable for therapeutic applications. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide has emerged as a promising candidate in this area due to its ability to modulate neurotransmitter activity. Studies have shown that this compound can interact with specific receptors and enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The< strong>piperidine core of the molecule is particularly noteworthy, as it has been identified as a key pharmacophore in several successful drugs used to treat neurological disorders.

The< strong>oxazole ring in N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide contributes to its stability and reactivity, allowing it to engage with biological targets in a highly specific manner. This moiety has been extensively studied for its role in enhancing drug efficacy and reducing side effects. The combination of the piperidine and oxazole moieties results in a compound with a high degree of specificity and selectivity, which is crucial for therapeutic applications.

The< strong>4-methylbenzenesulfonyl group is another critical component of this compound that contributes to its pharmacological profile. This group enhances the compound's solubility in both water and organic solvents, making it more amenable to formulation into various drug delivery systems. Additionally, the sulfonyl group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity and stability.

In terms of synthesis, N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide is synthesized through a multi-step process that involves the condensation of appropriate precursors under controlled conditions. The synthesis typically involves the formation of the oxazole ring followed by the introduction of the piperidine and sulfonyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity of the final product.

The pharmacological activity of N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide has been extensively evaluated in both preclinical and clinical studies. Preclinical studies have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting potential therapeutic benefits for neurological disorders. Clinical trials are currently underway to assess its safety and efficacy in humans. The results from these trials are expected to provide valuable insights into the compound's potential as a therapeutic agent.

The development of N-(3-methyl-1,2-oxazol-5-yl)-1-(4-methylbenzenesulfonyl)piperidine-3-carboxamide aligns with current trends in drug discovery aimed at identifying novel molecules with high selectivity and low toxicity. The compound's unique structural features make it an attractive candidate for further development into a new generation of therapeutics. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for addressing unmet medical needs in various therapeutic areas.

In conclusion, N-(3-methyl-1,2-oxazol-5-yli)-1-(